Cas no 2171161-35-4 ((3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid)

• Product Name: (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• CAS No: 2171161-35-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6118601
• PubChem ID: 165578937
• Update Time: 2025-06-08

(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• 2171161-35-4
• (3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid
• EN300-1576864

• Inchi： 1S/C25H30N2O5/c1-15(13-21(28)29)26-23(30)22(25(2,3)4)27-24(31)32-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20,22H,13-14H2,1-4H3,(H,26,30)(H,27,31)(H,28,29)/t15-,22+/m0/s1
• InChI Key： HCPPQEWPONHXEE-OYHNWAKOSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C)CC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid

Introduction to Compound with CAS No. 2171161-35-4 and Product Name: (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid

The compound with the CAS number 2171161-35-4 and the product name (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in drug development and biologically active molecule synthesis.

At the core of this compound's structure lies a chiral center, specifically the (3S) configuration, which is crucial for its biological activity. The presence of multiple stereocenters enhances its specificity and efficacy in biological systems. The (2S) configuration in the side chain further contributes to its unique chemical properties, making it a promising candidate for further research and development.

The molecular backbone of this compound includes a butanamidobutanoic acid moiety, which is known for its role in various biological processes. This moiety is often found in bioactive molecules due to its ability to interact with biological targets in a specific manner. The presence of two dimethyl groups at the third carbon atom adds stability to the molecule while maintaining its flexibility, which is essential for biological interactions.

One of the most intriguing aspects of this compound is the (9H-fluoren-9-yl)methoxycarbonyl group attached to the amino side chain. This group not only enhances the compound's solubility but also provides a platform for further functionalization. The fluorene moiety is particularly interesting because it has been widely used in pharmaceuticals due to its stability and ability to form stable complexes with biological targets.

The methoxycarbonyl group serves as a protecting group for the amino function, allowing for controlled modifications during synthesis. This feature is particularly useful in multi-step synthetic routes where selective protection and deprotection are required. The overall architecture of this compound suggests that it could be a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The use of molecular modeling techniques has allowed scientists to understand how this compound interacts with biological targets at the molecular level. These studies have shown that the (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid exhibits high binding affinity to certain enzymes and receptors, making it a potential candidate for therapeutic applications.

In vitro studies have demonstrated that this compound can modulate various biological pathways, including those involved in inflammation, pain perception, and neurodegeneration. The stereochemical configuration of the molecule plays a critical role in determining its biological activity, with different enantiomers exhibiting distinct pharmacological profiles. This highlights the importance of understanding chirality in drug design and development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and protecting group strategies, have been employed to achieve the desired stereochemical outcome. These techniques not only improve the efficiency of synthesis but also enhance scalability for industrial applications.

The use of fluorene-based derivatives in pharmaceuticals has been well-documented due to their favorable pharmacokinetic properties. The fluorene moiety provides excellent photostability and lipophilicity, which are essential for drug delivery systems. Additionally, fluorene derivatives have been shown to enhance drug bioavailability and target specificity, making them valuable in developing novel therapeutics.

Current research is focused on exploring new applications for this compound in various therapeutic areas. Studies are underway to evaluate its potential as an anti-inflammatory agent, pain reliever, and neuroprotective drug. The unique combination of structural features makes it a versatile scaffold for designing molecules with enhanced therapeutic efficacy.

The development of novel synthetic routes has also been a key focus area. Researchers are exploring green chemistry approaches to minimize waste and improve sustainability in drug production. These efforts align with global initiatives aimed at reducing environmental impact while maintaining high standards of pharmaceutical quality.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing research in this field. Such partnerships facilitate knowledge exchange and accelerate the translation of laboratory discoveries into clinical applications. The collaborative spirit has led to significant breakthroughs in understanding complex molecular interactions and developing new therapeutic strategies.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Advances in analytical techniques have enabled researchers to gain deeper insights into how this molecule interacts with biological systems at both molecular and cellular levels.

In conclusion, the compound with CAS number 2171161-35-4 and product name (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid represents a significant advancement in pharmaceutical chemistry. Its complex stereochemistry, functional groups, and potential applications make it a valuable asset in drug development efforts worldwide.